Cas no 2138005-15-7 (8'-ethyl-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo1,2-apyrimidine-7'-one)

8'-ethyl-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo1,2-apyrimidine-7'-one structure
2138005-15-7 structure
Product Name:8'-ethyl-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo1,2-apyrimidine-7'-one
CAS No:2138005-15-7
MF:C10H14N4O
MW:206.244361400604
CID:5608719
PubChem ID:165863626
Update Time:2025-08-05

8'-ethyl-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo1,2-apyrimidine-7'-one Chemical and Physical Properties

Names and Identifiers

    • EN300-844057
    • 8'-ethyl-7',8'-dihydro-6'H-spiro[azetidine-3,5'-imidazo[1,2-a]pyrimidine]-7'-one
    • 2138005-15-7
    • 8'-ethyl-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo1,2-apyrimidine-7'-one
    • Inchi: 1S/C10H14N4O/c1-2-13-8(15)5-10(6-11-7-10)14-4-3-12-9(13)14/h3-4,11H,2,5-7H2,1H3
    • InChI Key: RDGJANWCACSMLQ-UHFFFAOYSA-N
    • SMILES: O=C1CC2(CNC2)N2C=CN=C2N1CC

Computed Properties

  • Exact Mass: 206.11676108g/mol
  • Monoisotopic Mass: 206.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 50.2Ų

8'-ethyl-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo1,2-apyrimidine-7'-one Pricemore >>

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Additional information on 8'-ethyl-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo1,2-apyrimidine-7'-one

Exploring 8'-ethyl-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo[1,2-a]pyrimidine-7'-one (CAS No. 2138005-15-7): A Versatile Compound in Modern Pharmaceutical Research

The compound 8'-ethyl-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo[1,2-a]pyrimidine-7'-one (CAS No. 2138005-15-7) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential therapeutic applications. This spiroazetidine-containing molecule belongs to the imidazo[1,2-a]pyrimidine class, which is known for its diverse biological activities. Researchers are particularly interested in this compound as it combines the structural advantages of both azetidine and imidazopyrimidine moieties, offering a promising scaffold for drug discovery.

In recent years, the demand for novel heterocyclic compounds like 8'-ethyl-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo[1,2-a]pyrimidine-7'-one has surged, driven by the need for innovative treatments in areas such as oncology, neurology, and infectious diseases. The compound's spirocyclic structure enhances its stability and bioavailability, making it an attractive candidate for further development. Its CAS number 2138005-15-7 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

One of the key advantages of 8'-ethyl-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo[1,2-a]pyrimidine-7'-one is its potential as a kinase inhibitor. Kinases play a crucial role in cell signaling and are often targeted in cancer therapy. Preliminary studies suggest that this compound may exhibit selective inhibition against specific kinase isoforms, which could lead to fewer side effects compared to existing treatments. This aligns with the current trend in precision medicine, where researchers aim to develop targeted therapies with improved efficacy and safety profiles.

The synthesis of CAS 2138005-15-7 involves sophisticated organic chemistry techniques, including spirocyclization and imidazo[1,2-a]pyrimidine formation. These methods are optimized to ensure high yield and purity, which are critical for pharmaceutical applications. The compound's ethyl group at the 8'-position further enhances its lipophilicity, potentially improving its ability to cross cell membranes and reach intracellular targets.

Beyond its therapeutic potential, 8'-ethyl-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo[1,2-a]pyrimidine-7'-one is also being explored in material science. Its unique spiroazetidine core can contribute to the development of advanced materials with specific optical or electronic properties. This dual applicability in both life sciences and material science makes it a compound of broad interest.

As research on CAS No. 2138005-15-7 progresses, scientists are investigating its structure-activity relationships (SAR) to optimize its biological effects. Modifications to the imidazo[1,2-a]pyrimidine or azetidine components could lead to derivatives with enhanced potency or selectivity. Such efforts are part of the broader push toward fragment-based drug design, where small molecular fragments are systematically combined to create novel therapeutics.

The market for spirocyclic compounds like 8'-ethyl-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo[1,2-a]pyrimidine-7'-one is expected to grow significantly in the coming years. Pharmaceutical companies are increasingly investing in innovative small molecules to address unmet medical needs. With its promising profile, this compound could become a valuable asset in the development of next-generation drugs.

In conclusion, 8'-ethyl-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo[1,2-a]pyrimidine-7'-one (CAS No. 2138005-15-7) represents a fascinating example of modern medicinal chemistry. Its unique spiroazetidine-imidazopyrimidine hybrid structure offers numerous possibilities for therapeutic and material applications. As research continues, this compound may well emerge as a key player in the next wave of scientific and medical breakthroughs.

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